Cas no 1261990-88-8 (3-(2,4-Difluorophenyl)-5-trifluoromethylbenzoic acid)
1261990-88-8 structure
Product Name:3-(2,4-Difluorophenyl)-5-trifluoromethylbenzoic acid
CAS No:1261990-88-8
MF:C14H7F5O2
MW:302.196201562881
CID:2621585
PubChem ID:53225872
Update Time:2025-04-21
3-(2,4-Difluorophenyl)-5-trifluoromethylbenzoic acid Chemical and Physical Properties
Names and Identifiers
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- MFCD18319958
- DTXSID70689604
- 1261990-88-8
- 3-(2,4-DIFLUOROPHENYL)-5-TRIFLUOROMETHYLBENZOIC ACID
- 2',4'-Difluoro-5-(trifluoromethyl)[1,1'-biphenyl]-3-carboxylic acid
- 3-(2,4-Difluorophenyl)-5-trifluoromethylbenzoic acid, 95%
- 3-(2,4-Difluorophenyl)-5-trifluoromethylbenzoic acid
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- Inchi: 1S/C14H7F5O2/c15-10-1-2-11(12(16)6-10)7-3-8(13(20)21)5-9(4-7)14(17,18)19/h1-6H,(H,20,21)
- InChI Key: GEXMCXXKIJWKBI-UHFFFAOYSA-N
- SMILES: FC1C=C(C=CC=1C1=CC(C(=O)O)=CC(C(F)(F)F)=C1)F
Computed Properties
- Exact Mass: 302.03662027Da
- Monoisotopic Mass: 302.03662027Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 384
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 37.3Ų
3-(2,4-Difluorophenyl)-5-trifluoromethylbenzoic acid Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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